3-[4-(6-Oxo-3-phenylpyridazin-1-yl)piperidin-1-yl]pyrazine-2-carbonitrile

• IUPAC Name: 3-[4-(6-oxo-3-phenylpyridazin-1-yl)piperidin-1-yl]pyrazine-2-carbonitrile
• InChI: InChI=1S/C20H18N6O/c21-14-18-20(23-11-10-22-18)25-12-8-16(9-13-25)26-19(27)7-6-17(24-26)15-4-2-1-3-5-15/h1-7,10-11,16H,8-9,12-13H2
• InChI Key: NGSJMVQMOMTYBM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1N2C(=O)C=CC(=N2)C3=CC=CC=C3)C4=NC=CN=C4C#N
• Molecular Formula: C20H18N6O
• Molecular Weight: 358.4 g/mol
• CAS No.: 2380044-78-8

Description

3-[4-(6-Oxo-3-phenylpyridazin-1-yl)piperidin-1-yl]pyrazine-2-carbonitrile is a useful research compound. Its molecular formula is C20H18N6O and its molecular weight is 358.405. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

3-[4-(6-Oxo-3-phenylpyridazin-1-yl)piperidin-1-yl]pyrazine-2-carbonitrile and its derivatives have been explored in various chemical synthesis and reactions, expanding the scope of heterocyclic chemistry. For instance, compounds related to this chemical structure have been synthesized through intricate processes and further used to create new derivatives. An example includes the synthesis of oxopyrazolinylpyridines and pyridopyrimidines through complex reactions involving compounds like triethyl orthoformate, hydrazine hydrate, and others (Ahmed et al., 2002). Similarly, functionalized α, β-unsaturated γ-butyrolactones were synthesized via ring contraction of suitably functionalized 2H -pyran-2-ones, demonstrating the compound's utility in the creation of complex chemical structures (Sil et al., 2004).

Biological Applications and Molecular Docking

The compound's derivatives have been pivotal in pharmacological research, particularly in exploring their binding affinity and biological effects. Substituted 2-amino-7-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)oxy)-4-phenyl-4H-chromene-3-carbonitriles were evaluated against cancer cell lines, revealing significant anti-proliferative activities. Molecular docking studies further illuminated their potential mechanism of action, indicating their relevance in drug design (Parveen et al., 2017). Additionally, novel derivatives with potent anti-tubercular activity were synthesized, highlighting the compound's versatility in contributing to the development of new therapeutic agents (Srinivasarao et al., 2020).

Structural and Mechanistic Insights

In-depth studies involving crystal structure analysis, Hirshfeld surface analysis, and DFT calculations provided valuable insights into the structural aspects of the compound's derivatives. Such studies are crucial for understanding the interaction patterns and guiding the synthesis of novel derivatives with enhanced properties (Venkateshan et al., 2019).